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Compound of Interest

Compound Name: Cbz-2,4-Dimethy-L-Phenylalanine

Cat. No.: B1579239

Get Quote

Executive Summary
Native L-phenylalanine (Phe) is a canonical amino acid essential for

-

stacking and hydrophobic interactions in protein binding. However, in peptide therapeutics,
native Phe is a primary cleavage site for proteases (e.g., chymotrypsin) and possesses high
conformational freedom, which can lead to significant entropic penalties upon binding.

2,4-dimethyl-L-phenylalanine (2,4-dmPhe) is a ring-substituted analogue designed to overcome

these limitations. The addition of methyl groups at the ortho (2) and para (4) positions of the

phenyl ring introduces specific steric constraints and electronic enrichment. This modification

typically results in enhanced proteolytic stability (via steric shielding) and increased receptor

selectivity (via conformational locking), as evidenced in IL-23 receptor inhibitor development.

Physicochemical Divergence
The bioactivity differences stem directly from the structural alterations on the aromatic ring.
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Feature
Native L-
Phenylalanine
(Phe)

2,4-Dimethyl-L-
Phenylalanine (2,4-
dmPhe)

Impact on
Bioactivity

Molecular Weight 165.19 g/mol ~193.24 g/mol

Increased bulk

requires larger binding

pockets.

Hydrophobicity
Moderate (LogP

~1.38)

High (LogP > 2.0

estimated)

Enhances membrane

permeability; stronger

hydrophobic burial.

Electronic State Neutral aromatic ring
Electron-rich (

-donor)

Methyl groups (+I

effect) strengthen

cation-

interactions.

Conformational

Freedom

High rotation (

)

Restricted (

constraint)

Ortho-methyl clashes

with the backbone,

locking the side chain.

Metabolic Liability
High (Chymotrypsin

target)
Low (Steric shield)

Ortho-substitution

hinders protease

access to the scissile

bond.

Mechanistic Bioactivity: The "Lock and Shield"
Effect
Conformational Restriction (The "Lock")
In native Phe, the side chain rotates freely, often requiring the peptide to lose entropy to adopt

the bioactive conformation. In 2,4-dmPhe, the 2-methyl group (ortho) creates steric clash with

the peptide backbone (specifically the carbonyl oxygen or amide proton). This restricts the

torsion angle, pre-organizing the peptide into a bioactive conformation.

Result: Reduced entropic penalty upon binding

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Higher Affinity (if the pocket accommodates the bulk).

Proteolytic Resistance (The "Shield")
Chymotrypsin and similar digestive enzymes cleave peptides at the C-terminus of aromatic

residues. The enzymatic mechanism requires the aromatic ring to fit into a specific hydrophobic

pocket (S1 subsite).

Mechanism: The 2,4-dimethyl substitution increases the width of the aromatic moiety. This

steric bulk prevents the residue from fitting deeply into the protease S1 pocket, effectively

"shielding" the adjacent peptide bond from hydrolysis.

Data Support: Studies on similar methylated analogues (e.g., 2',6'-dimethylphenylalanine) in

opioid peptides have demonstrated significant half-life extension compared to native

sequences [1].

Case Study: IL-23 Receptor Inhibition
The utility of 2,4-dmPhe is best exemplified in the development of oral peptide inhibitors for the

Interleukin-23 receptor (IL-23R), a target for inflammatory bowel diseases.[1]

Challenge: Native IL-23R antagonist peptides suffer from rapid degradation in the GI tract.

Solution: Incorporation of 2,4-dmPhe (and other ring-substituted analogues) into the peptide

sequence.

Outcome: Patent literature identifies 2,4-dmPhe as a key "modified 2-methyl aromatic"

substitution that maintains nanomolar binding affinity while significantly improving stability

against GI proteases compared to the native Phe-containing sequence [2][3].

Comparative Workflow: Mechanism of Action
The following diagram illustrates how 2,4-dmPhe alters the binding and stability landscape

compared to Native Phe.
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Figure 1: Mechanistic comparison of Native Phe vs. 2,4-dmPhe showing the impact of

methylation on stability and conformation.

Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS)
To evaluate 2,4-dmPhe in your own targets, use the following Fmoc-SPPS protocol. Note that

the steric bulk of the 2,4-dimethyl group requires extended coupling times.

Reagents:

Resin: Rink Amide MBHA (for C-term amides).[2]

Amino Acid: Fmoc-2,4-dimethyl-L-phenylalanine (commercially available [4]).[3]

Coupling Agents: HATU / HOAt (Preferred over HBTU due to steric hindrance).

Base: DIEA (Diisopropylethylamine).
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Step-by-Step Protocol:

Resin Swelling: Swell resin in DMF for 30 min.

Deprotection: Treat with 20% Piperidine in DMF (

min). Wash with DMF (

).

Activation (Critical Step):

Dissolve Fmoc-2,4-dmPhe (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF.

Add DIEA (6 eq) immediately before adding to the resin.

Note: Pre-activation should not exceed 2 minutes to avoid racemization.

Coupling:

Add activated mixture to resin.

Time: Incubate for 2 to 4 hours at room temperature (Standard Phe takes ~45 min; the

methyl groups slow down kinetics).

Optional: Double coupling is recommended if the sequence is hydrophobic.

Monitoring: Use the Kaiser Test (Ninhydrin). If the beads remain blue, repeat coupling.

Cleavage: TFA/TIS/H2O (95:2.5:2.5) for 2 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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